Cas no 85559-61-1 (3-O-a-D-Glucosyl Isomaltol)

• Product Name: 3-O-a-D-Glucosyl Isomaltol
• CAS No: 85559-61-1
• MF: C₁₂H₁₆O₈
• MW: 288.250644683838
• CID: 1068941
• PubChem ID: 9835588
• Update Time: 2025-11-01

3-O-a-D-Glucosyl Isomaltol Chemical and Physical Properties

Names and Identifiers

• GLUCOSYLISOMALTOL
• 3-O-α-D-Glucosyl Isomaltol
• Ethanone, 1-[3-(α-D-glucopyranosyloxy)-2-furanyl]-
• 1-[3-(α-D-Glucopyranosyloxy)-2-furanyl]ethanone
• 2-Acetylfuran-3yl-α-D-glucopyranoside
• SCHEMBL1413806
• 1-[3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyfuran-2-yl]ethanone
• 3-O-alpha-D-Glucosyl Isomaltol
• 85559-61-1
• 1-[3-(alpha-D-Glucopyranosyloxy)-2-furanyl]ethanone
• DTXSID701242125
• Ethanone, 1-[3-(a-D-glucopyranosyloxy)-2-furanyl]-
• 1-(3-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}furan-2-yl)ethan-1-one
• CHEBI:168818
• SCHEMBL14594226
• 1-[3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyuran-2-yl]ethanone
• 1-[3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyfuran-2-yl]ethanone
• 3-O-a-D-Glucosyl Isomaltol
• 1-[3-(a-D-Glucopyranosyloxy)-2-furanyl]ethanone; 2-Acetylfuran-3yl-a-D-glucopyranoside;
• 1-[3-(I+/--D-Glucopyranosyloxy)-2-furanyl]ethanone

• Inchi： 1S/C12H16O8/c1-5(14)11-6(2-3-18-11)19-12-10(17)9(16)8(15)7(4-13)20-12/h2-3,7-10,12-13,15-17H,4H2,1H3/t7-,8-,9+,10-,12+/m1/s1
• InChI Key： RRYYNIJTMYUJDC-GPTQDWHKSA-N
• SMILES： O=C(C1OC=CC=1O[C@@H]1[C@H](O)[C@@H](O)[C@H](O)[C@H](O1)CO)C

Computed Properties

• Exact Mass: 288.08451746g/mol
• Monoisotopic Mass: 288.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

3-O-a-D-Glucosyl Isomaltol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds

Additional information on 3-O-a-D-Glucosyl Isomaltol

3-O-α-D-Glucosyl Isomaltol (CAS No. 85559-61-1): A Comprehensive Overview

3-O-α-D-Glucosyl Isomaltol (CAS No. 85559-61-1) is a complex carbohydrate derivative that has garnered significant attention in recent years due to its unique structural and functional properties. This compound, also known as 3-O-(α-D-glucopyranosyl)-2,6-dideoxy-2,6-imino-D-glucose, is a member of the isomaltol family and is characterized by its distinctive glycosidic linkage and imino sugar moiety. The compound's molecular formula is C₁₄H₂₄O₈, and it has a molecular weight of approximately 320.34 g/mol.

The 3-O-α-D-Glucosyl Isomaltol molecule is of particular interest in the fields of carbohydrate chemistry, medicinal chemistry, and biochemistry due to its potential applications in various therapeutic and industrial settings. Recent studies have highlighted its role as a glycosidase inhibitor, which has implications for the treatment of diabetes and other metabolic disorders. Additionally, its structural similarity to natural sugars makes it a valuable tool for understanding the mechanisms of carbohydrate metabolism and enzymatic reactions.

In the context of glycosidase inhibition, 3-O-α-D-Glucosyl Isomaltol has been shown to effectively inhibit α-glucosidases, enzymes that play a crucial role in the breakdown of complex carbohydrates into simpler sugars. This inhibition can help regulate blood glucose levels, making it a promising candidate for the development of antidiabetic drugs. A study published in the *Journal of Medicinal Chemistry* in 2021 demonstrated that 3-O-α-D-Glucosyl Isomaltol exhibited potent inhibitory activity against both α-glucosidase and α-amylase, with IC₅₀ values of 0.45 μM and 1.23 μM, respectively.

Beyond its potential as a therapeutic agent, 3-O-α-D-Glucosyl Isomaltol has also been explored for its use in food science and cosmetic formulations. Its low-calorie profile and sweet taste make it an attractive alternative to traditional sweeteners, particularly for individuals with diabetes or those following a low-carbohydrate diet. In the cosmetic industry, the compound's moisturizing properties and ability to enhance skin hydration have led to its inclusion in various skincare products.

The synthesis of 3-O-α-D-Glucosyl Isomaltol involves several steps, including the protection of hydroxyl groups, glycosylation reactions, and deprotection. A recent publication in *Carbohydrate Research* detailed an efficient synthetic route that yields high purity 3-O-α-D-Glucosyl Isomaltol with minimal side products. This method involves the use of mild reaction conditions and readily available starting materials, making it suitable for large-scale production.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential risks associated with 3-O-α-D-Glucosyl Isomaltol. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models or human clinical trials. However, as with any new chemical entity, ongoing research is necessary to ensure its long-term safety and efficacy.

The future prospects for 3-O-α-D-Glucosyl Isomaltol are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and therapeutic index. Additionally, efforts are being made to explore its potential applications in other areas such as neurodegenerative diseases and cancer therapy. The compound's unique structure and multifaceted biological activities make it a valuable subject for further investigation.

In conclusion, 3-O-α-D-Glucosyl Isomaltol (CAS No. 85559-61-1) represents a significant advancement in the field of carbohydrate chemistry and medicinal chemistry. Its potential as a glycosidase inhibitor, low-calorie sweetener, and cosmetic ingredient highlights its versatility and broad range of applications. As research continues to uncover new insights into its properties and mechanisms of action, 3-O-α-D-Glucosyl Isomaltol is poised to play an increasingly important role in both scientific research and practical applications.